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Compound of Interest

Compound Name: Sosimerasib

Cat. No.: B15613137

For Immediate Implementation by Laboratory Personnel

This document provides essential safety and logistical information for researchers, scientists,
and drug development professionals handling Sosimerasib. Adherence to these procedures is
critical to ensure personal safety and minimize environmental exposure.

Sosimerasib is a potent inhibitor of KRAS G12C, and like many investigational new drugs, it
requires stringent handling protocols. The following guidelines are based on established safety
procedures for potent pharmaceutical compounds and hazardous drugs, in line with
recommendations from the National Institute for Occupational Safety and Health (NIOSH) and
USP <800>.

Personal Protective Equipment (PPE) for Handling
Sosimerasib

The selection and proper use of PPE are the first lines of defense against exposure to potent
compounds. All personnel must be trained on the correct donning and doffing procedures for
the equipment listed below.
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PPE Component

Specification

Rationale

Chemotherapy-rated, powder-

free, compliant with ASTM

Prevents skin contact with the

hazardous drug. Double

Gloves D6978 standard. Two pairs gloving provides an additional
must be worn (double gloving).  barrier in case the outer glove
[11121[3] is breached.

_ Protects the body from
Disposable, non-permeable, o
] ] contamination. The back

solid front with back closure, ) o

Gown closure design minimizes the

long sleeves with tight-fitting
elastic or knit cuffs.[2][3][4]

risk of frontal splashes

reaching the skin.

Eye Protection

Goggles or a full-face shield.[2]
[31[4]

Protects the eyes and face
from splashes and aerosols.
Standard safety glasses are

not sufficient.

Respiratory Protection

A fit-tested NIOSH-approved
N95 respirator or higher.[2][4]

Protects against the inhalation
of airborne particles of the

drug.

Shoe Covers

Two pairs of disposable shoe
covers.[2][4]

Prevents the tracking of
contaminants out of the
designated handling area. The
outer pair is removed upon
exiting the immediate work

area.

Hair/Beard Covers

Disposable hair and beard

covers.

Contains hair and prevents it
from becoming a source of

contamination.

Operational Plan for Handling Sosimerasib

This section outlines the procedural steps for safely handling Sosimerasib from receipt to use

in a laboratory setting.

1. Receiving and Unpacking
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o Designate a specific area for receiving and unpacking hazardous drugs.

e Wear a single pair of chemotherapy-rated gloves when unpacking shipping containers.
« If there is any suspicion of breakage or leakage, wear full PPE, including a respirator.
 Visually inspect the container for any damage before opening.

2. Storage

o Store Sosimerasib in a clearly labeled, sealed container.

e The storage area should be in a designated, restricted-access location, away from general
laboratory traffic.

e Maintain a detailed inventory of the compound.
3. Engineering Controls

 All manipulations of solid or liquid Sosimerasib that could generate aerosols or dust must be
performed within a certified Class Il Biological Safety Cabinet (BSC) or a compounding
aseptic containment isolator (CACI).[3]

e The work area within the BSC or CACI should be covered with a disposable, absorbent,
plastic-backed pad.

4. Experimental Protocol: Preparation of a Sosimerasib Solution for In Vitro Assays
This protocol provides a step-by-step guide for a common laboratory procedure.
e 4.1. Preparation:

o Assemble all necessary materials (Sosimerasib powder, solvent, sterile tubes, pipettes,
etc.) and place them inside the BSC or CACI.

o Don all required PPE as specified in the table above.

e 4.2. Weighing the Compound:
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o Tare a sterile microfuge tube on a calibrated analytical balance inside the containment
device.

o Carefully weigh the desired amount of Sosimerasib powder into the tube. Avoid creating
dust.

e 4.3. Solubilization:

o Add the appropriate volume of the specified solvent (e.g., DMSO) to the tube containing
the Sosimerasib powder.

o Close the tube tightly and vortex gently until the solid is completely dissolved.

e 4.4, Aliquoting and Storage:
o Prepare serial dilutions as required for the experiment inside the containment device.
o Aliquot the stock solution and dilutions into clearly labeled, sterile cryovials.

o Store the aliquots at the recommended temperature (e.g., -80°C) in a designated and
labeled freezer box.

e 4.5. Post-Procedure Decontamination:

o Wipe down all surfaces and equipment inside the BSC or CACI with a suitable
deactivating and cleaning agent.

o Dispose of all contaminated materials as outlined in the disposal plan below.

o Doff PPE in the designated area, following the correct procedure to avoid self-
contamination.

o Wash hands thoroughly with soap and water.

Disposal Plan for Sosimerasib Waste

Proper segregation and disposal of hazardous drug waste are crucial to prevent environmental
contamination and accidental exposure.
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Waste Segregation:

o Trace Chemotherapy Waste: This includes items that are "RCRA empty," meaning they
contain less than 3% of the original drug by weight.[5][6] Examples include empty vials, used
gloves, gowns, absorbent pads, and other contaminated disposables.[6][7][8]

o Container: Place in a designated, properly labeled, yellow chemotherapy waste container.

[S16]1[7]

o Bulk Chemotherapy Waste: This includes any material that does not meet the "RCRA empty"
criteria, such as unused or partially used vials of Sosimerasib, grossly contaminated PPE,
and materials used to clean up spills.[5][8]

o Container: Place in a designated, properly labeled, black hazardous waste container.[5][6]

e Sharps Waste: All needles, syringes, and other sharps contaminated with Sosimerasib must
be placed in a puncture-resistant, yellow sharps container specifically designated for
chemotherapy waste.[7]

Disposal Procedure:

o At the end of each procedure, carefully place all disposable materials into the appropriate
waste container (yellow for trace, black for bulk).

» Seal the containers when they are three-quarters full.

» Store the sealed waste containers in a secure, designated area away from general
laboratory traffic until they are collected by a licensed hazardous waste disposal service.

» All Sosimerasib waste must be disposed of via incineration.[7][8]

Safe Handling Workflow for Sosimerasib
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A flowchart illustrating the safe handling workflow for Sosimerasib.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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